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Compound of Interest

Compound Name: 1-Tetradecene

Cat. No.: B072687

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the utilization of 1-
tetradecene as a key chemical intermediate in the synthesis of anionic surfactants for the
detergent industry. The focus is on two primary classes of detergents derived from 1-
tetradecene: Alpha-Olefin Sulfonates (AOS) and Linear Alkylbenzene Sulfonates (LAS).

Introduction

1-Tetradecene (Ci4Hz2s) is a linear alpha-olefin that serves as a versatile building block in the
production of biodegradable and effective surfactants.[1] Its linear hydrophobic chain is ideal for
creating detergent molecules with excellent cleaning properties. The two main surfactant types
synthesized from 1-tetradecene, AOS and LAS, are widely used in a variety of cleaning
products, from household laundry detergents to industrial cleaners.[2][3]

Data Presentation

The following tables summarize the key properties and performance characteristics of
detergents derived from 1-tetradecene.

Table 1: Physicochemical Properties of 1-Tetradecene and its Detergent Derivatives
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Sodium C14-16

Sodium

Parameter 1-Tetradecene Olefin Sulfonate Tetradecylbenzene
(AOS) Sulfonate (LAS)
25155-30-0 (general
CAS Number 1120-36-1[4] 68439-57-6[5]
for LAS)
C14H27NaOsS (major
Molecular Formula C14H2s[4] C20H33NaOsS
component)
Molecular Weight 196.38 g/mol [4] ~326.4 g/mol ~376.5 g/mol
White to yellowish ] ]
o White or light-yellow
Appearance Colorless liquid[6] powder or aqueous
] powder or granules
solution[7]
Solubility in Water Insoluble[8] Soluble[9] Soluble

Table 2: Performance Characteristics of Detergents Derived from 1-Tetradecene

Performance Metric

Sodium C14-16 Olefin
Sulfonate (AOS)

Sodium Tetradecylbenzene
Sulfonate (LAS)

Typical Application

Liquid detergents, shampoos,

hand soaps[10]

Powdered and liquid laundry
detergents, household

cleaners

Detergency

Excellent, especially on oily
soils[11]

Excellent, effective on a wide

range of soils

Foaming Properties

High foaming and good foam
stability[9]

Moderate to high foaming

Hard Water Tolerance

Excellent

Good

Biodegradability

Readily biodegradable[11]

Readily biodegradable

Critical Micelle Concentration
(CMC)

Varies with isomer distribution,

generally low

~1.2 mM
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Experimental Protocols
l. Synthesis of Sodium C14-16 Olefin Sulfonate (AOS)
from 1-Tetradecene

This protocol describes the sulfonation of 1-tetradecene followed by neutralization and
hydrolysis to produce sodium C14-16 olefin sulfonate.

Materials:

1-Tetradecene (Ci4Hzs)

Sulfur trioxide (SOs), vaporized and diluted with dry air or nitrogen

Sodium hydroxide (NaOH) solution (e.g., 10-20% w/v)

Isopropanol (optional, for solid product)

Deionized water

Equipment:

Falling film reactor for sulfonation

Neutralization-hydrolysis vessel with stirring and temperature control

pH meter

Standard laboratory glassware

Procedure:

o Sulfonation:

o Introduce a continuous thin film of 1-tetradecene into a falling film reactor.

o Concurrently, feed a stream of vaporized sulfur trioxide diluted with an inert gas (e.g., dry
air) into the reactor. The molar ratio of SOs to 1-tetradecene is typically maintained
between 1.05:1 and 1.15:1.
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o The reaction is highly exothermic; maintain the reaction temperature between 25-35°C
using a cooling jacket.

o The output from the reactor is a viscous, acidic mixture containing alkene sulfonic acids
and sultones.

e Aging (Optional):

o The acidic mixture can be aged for a short period (e.g., 10-20 minutes) to ensure complete
sulfonation.

o Neutralization and Hydrolysis:

[e]

Transfer the sulfonation product to a neutralization vessel containing a stirred solution of
sodium hydroxide.

o Maintain the temperature between 90-100°C to facilitate the hydrolysis of sultones to
hydroxyalkane sulfonates and alkene sulfonates.

o Monitor the pH and maintain it in the alkaline range (pH 8-10) by adding NaOH solution as
needed.

o The hydrolysis step is typically carried out for 1-2 hours.
e Product Isolation:
o The resulting product is an aqueous solution of sodium C14-16 olefin sulfonate.

o If a solid product is desired, the neutralization and hydrolysis can be performed in the
presence of a solvent like isopropanol, followed by filtration and drying.

Safety Precautions:

 Sulfur trioxide is a highly corrosive and reactive substance. Handle with extreme care in a
well-ventilated fume hood.

» The sulfonation reaction is highly exothermic and requires careful temperature control to
prevent runaway reactions and charring.
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o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Il. Synthesis of Sodium Tetradecylbenzene Sulfonate
(LAS) from 1-Tetradecene

This two-step protocol describes the synthesis of linear alkyloenzene (LAB) via Friedel-Crafts
alkylation of benzene with 1-tetradecene, followed by sulfonation and neutralization.

Part A: Friedel-Crafts Alkylation of Benzene with 1-Tetradecene
Materials:

e 1-Tetradecene (Cis4H2s)

e Benzene (CeHs)

¢ Anhydrous aluminum chloride (AICI3) or other suitable Friedel-Crafts catalyst (e.g.,
hydrofluoric acid)

¢ Inert solvent (e.g., hexane)

e Aqueous hydrochloric acid (HCI) for quenching

e Sodium bicarbonate (NaHCO3) solution for neutralization
e Anhydrous magnesium sulfate (MgSQa) for drying

Equipment:

Three-neck round-bottom flask with a mechanical stirrer, dropping funnel, and condenser

Heating mantle

Separatory funnel

Rotary evaporator
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Procedure:

e Reaction Setup:

o In a dry three-neck flask under an inert atmosphere (e.g., nitrogen), suspend anhydrous
aluminum chloride in an excess of benzene.

o Cool the mixture in an ice bath.

o Alkylation:

o Slowly add 1-tetradecene to the stirred benzene-catalyst mixture from the dropping
funnel.

o After the addition is complete, allow the reaction to stir at room temperature for several
hours until completion (monitor by TLC or GC).

o Work-up:

o Carefully quench the reaction by slowly adding the mixture to ice-cold aqueous HCI.

o Separate the organic layer using a separatory funnel.

o Wash the organic layer sequentially with water, sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator to obtain the crude linear alkylbenzene (LAB).

e Purification:

o The crude LAB can be purified by vacuum distillation to isolate the tetradecylbenzene
isomers.

Part B: Sulfonation and Neutralization of Tetradecylbenzene

Materials:

o Tetradecylbenzene (from Part A)
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o Concentrated sulfuric acid (H2SOa4) or oleum
¢ Sodium hydroxide (NaOH) solution
Equipment:
» Reaction flask with stirring and temperature control
e Dropping funnel
Procedure:
o Sulfonation:
o Cool the tetradecylbenzene in an ice bath.

o Slowly add concentrated sulfuric acid or oleum while maintaining the temperature below
20°C.

o After the addition, allow the reaction to stir at room temperature until sulfonation is
complete.

¢ Neutralization:

o Carefully add the acidic mixture to a stirred solution of sodium hydroxide to neutralize the
sulfonic acid.

o The final product is an aqueous solution or slurry of sodium tetradecylbenzene sulfonate.
Safety Precautions:

e Benzene is a known carcinogen and should be handled in a fume hood with appropriate
PPE.

e Anhydrous aluminum chloride is corrosive and reacts violently with water.

» Concentrated sulfuric acid and oleum are highly corrosive. Handle with care.
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Mandatory Visualizations

Synthesis of Alpha-Olefin Sulfonate (AOS)

1-Tetradecene

Sulfonation

NaOH, H20

Neutralization & Hydrolysis

Sodium C14-16 Olefin Sulfonate (AOS)

Click to download full resolution via product page

Caption: Synthesis pathway for Alpha-Olefin Sulfonate (AOS) from 1-Tetradecene.
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Synthesis of Linear Alkylbenzene Sulfonate (LAS)

1-Tetradecene

Benzene, AICI3

Friedel-Crafts Alkylation

Linear Alkylbenzene (LAB) Neutralization

Sodium Tetradecylbenzene Sulfonate (LAS)

Click to download full resolution via product page

Caption: Synthesis pathway for Linear Alkylbenzene Sulfonate (LAS) from 1-Tetradecene.

General Experimental Workflow

Reactant Preparation | Chemical Synthesis » Work-up & Purification - Product Characterization » Performance Evaluation

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and evaluation of detergents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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